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Compound of Interest

Compound Name: 2-(Dimethylamino)propanoic acid
CAS No.: 19701-89-4
Cat. No.: B123415
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethylalanine, a methylated
derivative of the amino acid alanine. Due to the potential for ambiguity, it is crucial to distinguish
N,N-Dimethylalanine from the more common industrial chemical, N,N-Dimethylaniline. This
document focuses exclusively on the alanine derivative, detailing its chemical identity,
physicochemical properties, synthesis methodologies, and potential biological significance.

Chemical Identity: CAS Numbers and Synonyms

N,N-Dimethylalanine exists in several isomeric forms, each with a unigue CAS number and set
of synonyms. The distinction between these isomers is critical for experimental accuracy and
reproducibility.
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Isomer CAS Number Synonyms
(8)-2-
) ) (Dimethylamino)propanoic
N,N-Dimethyl-L-alanine 2812-31-9 )
acid, N(alpha),N(alpha)-
Dimethyl-L-alanine
: . (R)-2-
N,N-Dimethyl-D-alanine 157431-09-9 ] ) ) )
(Dimethylamino)propanoic acid
: . . (RS)-2-
N,N-Dimethyl-DL-alanine Not available ) ) ) )
(Dimethylamino)propanoic acid
3-(Dimethylamino)propanoic
N,N-Dimethyl-B-alanine 6300-04-5 acid, 3-(N,N-

Dimethylamino)propionic acid

Physicochemical Properties

The addition of two methyl groups to the nitrogen atom of alanine significantly alters its

physicochemical properties compared to the parent amino acid. These changes can influence

its solubility, lipophilicity, and behavior in biological systems.

Property N,N-Dimethyl-L-alanine N,N-Dimethyl-D-alanine
Molecular Formula C5H11NO2 C5H11NO2
Molecular Weight 117.15 g/mol 117.15 g/mol
Density 1.033+0.06 g/cm3 (predicted) 1.033+0.06 g/cm? (predicted)
Melting Point 184°C Not available
N _ 179.9+23.0 °C at 760 Torr 179.9+23.0 °C at 760 Torr
Boiling Point ) )
(predicted) (predicted)
- Freely soluble (258 g/L at ]
Solubility ] Not available
25°C, predicted)
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Synthesis of N,N-Dimethylalanine: Experimental
Protocols

The synthesis of N,N-Dimethylalanine can be achieved through various N-methylation
strategies applied to alanine. Below are detailed methodologies for two common approaches.

Reductive Amination using Formaldehyde and a
Reducing Agent

This is a widely used method for the N-methylation of amino acids.

Methodology:

Dissolution: Dissolve L-alanine (1 equivalent) in an appropriate aqueous or alcoholic solvent.

o Addition of Formaldehyde: Add an excess of aqueous formaldehyde (typically 2.5 to 3
equivalents) to the solution.

« Introduction of Reducing Agent: Slowly add a reducing agent, such as sodium borohydride or
sodium cyanoborohydride, to the reaction mixture while maintaining a controlled temperature
(often 0°C to room temperature).

e Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique, such as thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR)
spectroscopy.

e Work-up: Once the reaction is complete, acidify the mixture to decompose any remaining
reducing agent. The product can then be isolated and purified using techniques like ion-
exchange chromatography.

N-methylation using Dimethyl Carbonate (A Green
Chemistry Approach)

Dimethyl carbonate (DMC) is considered a more environmentally friendly methylating agent.

Methodology:
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Reaction Setup: In a sealed reaction vessel, combine L-alanine (1 equivalent) with an
excess of dimethyl carbonate.

Acid Catalysis: Add a catalytic amount of a suitable acid.

Heating: Heat the mixture to a temperature typically ranging from 100°C to 150°C. The
reaction is usually carried out under pressure.

Reaction Time: Maintain the reaction at the elevated temperature for several hours until
completion.

Isolation: After cooling, the excess dimethyl carbonate can be removed under reduced
pressure. The resulting N,N-Dimethyl-L-alanine can be purified by recrystallization or
chromatography.[1]
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General Workflow for N,N-Dimethylalanine Synthesis
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A generalized workflow for the synthesis of N,N-Dimethylalanine.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b123415/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-n-dimethylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological Significance and Signaling Pathways

Direct research on the specific biological roles and signaling pathway involvement of N,N-
Dimethylalanine is limited. However, the effects of N-methylation on amino acids are well-
documented in medicinal chemistry and peptide science, allowing for informed hypotheses.

N-methylation of amino acids is a key strategy to enhance the therapeutic properties of
peptides.[2] This modification can lead to:

 Increased Metabolic Stability: The N-methyl groups provide steric hindrance, protecting the
adjacent peptide bonds from enzymatic degradation by proteases.[2]

e Improved Cell Permeability and Oral Bioavailability: N-methylation increases the lipophilicity
of a molecule, which can enhance its ability to cross cell membranes.[3]

e Modulation of Conformation: The presence of N-methyl groups can restrict the
conformational flexibility of peptides, which can lead to a more favorable binding affinity for
their biological targets.[3]

Given these known effects, N,N-Dimethylalanine, when incorporated into peptides or as a
standalone molecule, could potentially influence signaling pathways by altering the stability,
permeability, and receptor binding affinity of bioactive peptides.
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Potential Impact of N,N-Dimethylation on Amino Acid Signaling
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A conceptual diagram of how N,N-dimethylation can alter biological activity.

Applications in Research and Drug Development
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The primary application of N,N-Dimethylalanine is as a building block in synthetic organic
chemistry, particularly in the fields of peptide and peptidomimetic synthesis. Its incorporation
into peptide chains is a strategy to overcome the limitations of peptide-based drugs, such as
poor metabolic stability and low cell permeability.[2] Researchers and drug development
professionals can utilize N,N-Dimethylalanine to:

» Design novel peptides with enhanced pharmacokinetic properties.

» Probe the structure-activity relationships of bioactive peptides by systematically replacing
native amino acids with their N,N-dimethylated counterparts.

o Develop more stable and orally bioavailable peptide-based therapeutics.

In conclusion, while N,N-Dimethylalanine is not as extensively studied as its parent amino acid,
its unique properties make it a valuable tool for chemists and pharmacologists. The
methodologies and conceptual frameworks presented in this guide offer a solid foundation for
its synthesis and application in scientific research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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